3,3-Diphenylacryloyl chloride

• CAS No.: 4456-79-5
• Molecular Formula: C15H11ClO
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 3,3-diphenylprop-2-enoyl chloride
• InChI: InChI=1S/C15H11ClO/c16-15(17)11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11H
• InChI Key: GAVZPHQMAKWSMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC(=O)Cl)C2=CC=CC=C2

Description

3,3-Diphenylacryloyl chloride is a useful research compound. Its molecular formula is C15H11ClO and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.164 g of phosphorus pentachloride were added to 90 ml of a methylene chloride solution containing 4.485 g of 3,3-diphenylacrylic acid, which had previously been cooled at 0°-5° C. The reaction mixture was then stirred for one hour at room temperature, after which the solvent was distilled off under reduced pressure. The resulting residue was dissolved in 50 ml of toluene, and then the solvent was once again distilled off under reduced pressure. This procedure comprising dissolution and distillation was repeated once more. 3,3-Diphenylacryloyl chloride was obtained as a white solid. This crude product was immediately used in the next reaction.